Cas no 1368937-07-8 (5-chloro-3-ethyl-2,3-dihydro-1H-indole)

• Product Name: 5-chloro-3-ethyl-2,3-dihydro-1H-indole
• CAS No: 1368937-07-8
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD21876973
• CID: 5218256
• PubChem ID: 82277291
• Update Time: 2025-10-29

5-chloro-3-ethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• CID 82277291
• 1H-Indole, 5-chloro-3-ethyl-2,3-dihydro-
• 5-chloro-3-ethyl-2,3-dihydro-1H-indole

• MDL： MFCD21876973
• Inchi： 1S/C10H12ClN/c1-2-7-6-12-10-4-3-8(11)5-9(7)10/h3-5,7,12H,2,6H2,1H3
• InChI Key： VZTYLFFPCDWMIU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(CC)C1

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 253.1±39.0 °C(Predicted)
• pka: 4.52±0.40(Predicted)

Additional information on 5-chloro-3-ethyl-2,3-dihydro-1H-indole

5-Chloro-3-ethyl-2,3-dihydro-1H-indole (CAS 1368937-07-8): A Versatile Intermediate in Pharmaceutical and Organic Synthesis

5-Chloro-3-ethyl-2,3-dihydro-1H-indole (CAS 1368937-07-8) is a valuable heterocyclic compound that has gained significant attention in medicinal chemistry and organic synthesis. This chlorinated indole derivative serves as a crucial building block for the development of various biologically active molecules, particularly in the pharmaceutical industry.

The molecular structure of 5-chloro-3-ethyl-2,3-dihydro-1H-indole features a fused benzene and pyrrole ring system, with a chlorine atom at the 5-position and an ethyl group at the 3-position. This specific substitution pattern makes it an attractive intermediate for drug discovery programs targeting neurological disorders, inflammation, and other therapeutic areas. Researchers frequently search for "5-chloro-3-ethyl-2,3-dihydro-1H-indole synthesis" and "CAS 1368937-07-8 applications" as they explore its potential in drug development.

In recent years, the demand for indole derivatives like 5-chloro-3-ethyl-2,3-dihydro-1H-indole has increased due to their importance in developing novel therapeutic agents. The compound's versatility stems from its ability to serve as a precursor for various pharmaceutical intermediates, with many researchers investigating its use in creating potential treatments for conditions that are currently trending in medical research, such as neurodegenerative diseases and mood disorders.

The synthesis of 5-chloro-3-ethyl-2,3-dihydro-1H-indole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Common queries in the scientific community include "how to purify 5-chloro-3-ethyl-2,3-dihydro-1H-indole" and "storage conditions for CAS 1368937-07-8," reflecting the practical challenges researchers face when working with this compound.

Beyond pharmaceutical applications, 5-chloro-3-ethyl-2,3-dihydro-1H-indole has shown potential in materials science, particularly in the development of organic electronic materials. Its conjugated π-system and ability to form stable radicals make it interesting for researchers exploring "organic semiconductors" and "conductive polymers," which are currently hot topics in sustainable technology development.

The analytical characterization of CAS 1368937-07-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control, especially when the compound is used as a reference standard or pharmaceutical intermediate. Many researchers search for "5-chloro-3-ethyl-2,3-dihydro-1H-indole NMR data" to verify their synthetic products.

In the context of green chemistry, there's growing interest in developing more sustainable synthetic routes to 5-chloro-3-ethyl-2,3-dihydro-1H-indole. This aligns with current trends in the chemical industry to reduce environmental impact, leading to searches for "green synthesis of indole derivatives" and "eco-friendly preparation of CAS 1368937-07-8."

The stability and handling of 5-chloro-3-ethyl-2,3-dihydro-1H-indole are important considerations for both researchers and manufacturers. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling procedures are frequently discussed topics in technical forums and product specifications.

Market analysis shows steady growth in demand for specialized indole derivatives like 5-chloro-3-ethyl-2,3-dihydro-1H-indole, driven by ongoing pharmaceutical research and development. The compound's unique structural features make it particularly valuable for creating molecular diversity in drug discovery libraries.

Recent publications have explored novel applications of CAS 1368937-07-8 in catalysis and as a ligand in transition metal complexes. These developments have sparked additional interest in the compound's potential beyond its traditional uses, with researchers investigating "5-chloro-3-ethyl-2,3-dihydro-1H-indole metal complexes" and their applications.

Quality specifications for 5-chloro-3-ethyl-2,3-dihydro-1H-indole vary depending on its intended use, with pharmaceutical-grade material requiring particularly stringent purity standards. This has led to increased interest in advanced purification techniques and analytical methods to characterize this compound.

The future outlook for 5-chloro-3-ethyl-2,3-dihydro-1H-indole appears promising, with potential applications emerging in areas such as agrochemicals and specialty materials. As research continues, new synthetic methodologies and applications for this versatile indole derivative are likely to be discovered, maintaining its importance in organic and medicinal chemistry.